Cas no 1344082-16-1 (2-{(butan-2-yl)aminomethyl}-4-methylphenol)

• Product Name: 2-{(butan-2-yl)aminomethyl}-4-methylphenol
• CAS No: 1344082-16-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5149581
• PubChem ID: 63323488
• Update Time: 2025-06-08

2-{(butan-2-yl)aminomethyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[[(1-methylpropyl)amino]methyl]-
• 2-{(butan-2-yl)aminomethyl}-4-methylphenol

• Inchi： 1S/C12H19NO/c1-4-10(3)13-8-11-7-9(2)5-6-12(11)14/h5-7,10,13-14H,4,8H2,1-3H3
• InChI Key： DHPBCCRXWKJASR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1CNC(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(butan-2-yl)aminomethyl}-4-methylphenol

Introduction to 2-{(butan-2-yl)aminomethyl}-4-methylphenol (CAS No. 1344082-16-1) and Its Emerging Applications in Chemical Biology

The compound 2-{(butan-2-yl)aminomethyl}-4-methylphenol, identified by the CAS number 1344082-16-1, represents a fascinating molecule with significant potential in the field of chemical biology. This phenolic derivative, characterized by a butylamino side chain and a methyl substituent on the aromatic ring, has garnered attention due to its unique structural features and promising biological activities. The presence of both hydrophilic and lipophilic moieties makes it a versatile scaffold for drug design and therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of phenolic compounds in developing novel therapeutic agents. The 2-{(butan-2-yl)aminomethyl}-4-methylphenol structure combines the favorable properties of phenols, such as redox-active behavior and metal chelation capabilities, with the flexibility provided by the butylamino group. This combination has opened up new avenues for exploring its applications in various biological processes.

One of the most compelling aspects of this compound is its potential as an antioxidant and anti-inflammatory agent. Phenols are well-known for their ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. The butylamino side chain further enhances its solubility and bioavailability, making it an attractive candidate for therapeutic use. Studies have demonstrated that derivatives of this class exhibit significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its antioxidant properties, 2-{(butan-2-yl)aminomethyl}-4-methylphenol has shown promise in preclinical studies as a potential chemopreventive agent. Research indicates that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. The phenolic moiety interacts with cellular targets, disrupting critical signaling cascades that promote tumor growth. Furthermore, the butylamino group may enhance the compound's ability to cross biological membranes, improving its intracellular delivery.

The structural versatility of 2-{(butan-2-yl)aminomethyl}-4-methylphenol also makes it a valuable tool for developing targeted therapies. By modifying the butylamino group or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility has led to the synthesis of several derivatives that exhibit enhanced potency and selectivity against specific disease targets.

Recent studies have also explored the role of this compound in neuroprotection. Oxidative stress and inflammation are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The antioxidant and anti-inflammatory properties of 2-{(butan-2-yl)aminomethyl}-4-methylphenol suggest that it may have therapeutic benefits in these conditions. Preclinical models have shown that treatment with this compound can reduce neuronal damage and slow disease progression.

The synthesis of 2-{(butan-2-yl)aminomethyl}-4-methylphenol involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the functionalization of 4-methylphenol (p-cresol) to introduce the butylamino group at the 2-position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in organic chemistry that enable the production of complex molecules like this one.

The pharmacological evaluation of 2-{(butan-2-yl)aminomethyl}-4-methylphenol has been complemented by computational studies using molecular modeling techniques. These studies help elucidate the binding interactions between the compound and its biological targets, providing insights into its mechanism of action. By integrating experimental data with computational predictions, researchers can optimize the structure-function relationships of this molecule, leading to more effective therapeutic agents.

Future research directions for 2-{(butan-2-yl)aminomethyl}-4-methylphenol include exploring its potential in combination therapies with other drugs or nanoparticles for enhanced efficacy. Additionally, investigating its metabolic stability and pharmacokinetic profile will be crucial for translating preclinical findings into clinical applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing the full therapeutic potential of this promising compound.

In conclusion, 2-{(butan-2-yl)aminomethyl}-4-methylphenol (CAS No. 1344082-16-1) represents a significant advancement in chemical biology with diverse applications in antioxidant therapy, anti-inflammatory treatment, cancer prevention, and neuroprotection. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms continues to grow, so too will its potential to contribute to innovative therapeutic strategies.